methyl 5-{[3-(4-bromophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]methyl}furan-2-carboxylate

• IUPAC Name: methyl 5-[[3-(4-bromophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]methyl]furan-2-carboxylate
• InChI: InChI=1S/C17H12BrN5O4/c1-26-17(25)13-7-6-12(27-13)8-22-9-19-15-14(16(22)24)20-21-23(15)11-4-2-10(18)3-5-11/h2-7,9H,8H2,1H3
• InChI Key: XUJYKANXJFMHCY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Br
• Molecular Formula: C17H12BrN5O4
• Molecular Weight: 430.2 g/mol

Description

Methyl 5-{[3-(4-bromophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]methyl}furan-2-carboxylate is a useful research compound. Its molecular formula is C17H12BrN5O4 and its molecular weight is 430.2 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 5-{[3-(4-bromophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]methyl}furan-2-carboxylate is 429.00727 g/mol and the complexity rating of the compound is 612. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 5-{[3-(4-bromophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]methyl}furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-{[3-(4-bromophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]methyl}furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Pyrazolines and their derivatives exhibit antioxidant properties. Oxidative stress, caused by reactive oxygen species (ROS), plays a role in various diseases. These compounds counteract ROS overexpression and protect cellular components. .

Neurotoxicity Assessment

In a novel study, this compound was investigated for its neurotoxic potential. Researchers examined its effects on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in rainbow trout alevins’ brains. AchE is crucial for normal nerve pulse transmission, and alterations in its activity can lead to behavioral changes and reduced survival. .

Synthesis of Cholinergic Drugs

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Antiproliferative and Antiviral Properties

Indole derivatives, including pyrimidine-derived indole ribonucleosides, have shown antiproliferative activity against cancer cells (e.g., HepG2) and antiviral activity against hepatitis C virus and Dengue virus. .

Organic Electroluminescent Devices

Similar compounds participate in the synthesis of organic electroluminescent devices. .

Modulators of mGluR5

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Mechanism of Action

Target of Action

The primary targets of F1876-0370 are currently under investigation. Based on the structural similarity to other triazolo-pyrimidine compounds , it is plausible that F1876-0370 may interact with key cell membrane components or specific protein targets.

Mode of Action

Triazolo-pyrimidine compounds have been shown to exhibit promising neuroprotective and anti-inflammatory properties . They can inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in stimulated human microglia cells . This suggests that F1876-0370 might interact with its targets, leading to changes in cellular signaling pathways.

Biochemical Pathways

The biochemical pathways affected by F1876-0370 are yet to be elucidated. Given the anti-inflammatory properties of similar compounds , it is possible that F1876-0370 may impact pathways related to inflammation and immune response

Pharmacokinetics

Understanding these properties is crucial for predicting the compound’s bioavailability and its potential as a therapeutic agent .

Result of Action

Based on the observed effects of similar compounds , it is possible that F1876-0370 may exert neuroprotective effects and reduce inflammation